N-(5-Methylpyridin-2-yl)aziridine-1-carbothioamide

• CAS No.: 59180-99-3
• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol
• IUPAC Name: N-(5-methylpyridin-2-yl)aziridine-1-carbothioamide
• InChI: InChI=1S/C9H11N3S/c1-7-2-3-8(10-6-7)11-9(13)12-4-5-12/h2-3,6H,4-5H2,1H3,(H,10,11,13)
• InChI Key: HPQJIHUJXLSTTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=S)N2CC2

Description

N-(5-Methylpyridin-2-yl)aziridine-1-carbothioamide is a compound that features an aziridine ring attached to a pyridine moiety with a carbothioamide group. Aziridines are three-membered nitrogen-containing heterocycles known for their high reactivity due to ring strain. The presence of the pyridine ring adds aromaticity and potential for various chemical interactions, while the carbothioamide group introduces sulfur, which can participate in unique chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-Methylpyridin-2-yl)aziridine-1-carbothioamide typically involves the reaction of 5-methyl-2-pyridinecarboxaldehyde with aziridine and a thiocarbamide source. One common method is the aza-Darzens reaction, where an aldimine is reacted with a diazo compound in the presence of a chiral BINOL N-triflylphosphoramide catalyst . This method allows for the formation of the aziridine ring with high stereocontrol.

Industrial Production Methods

Industrial production of aziridine derivatives often involves large-scale reactions under controlled conditions to ensure safety and efficiency. The use of continuous flow reactors and automated systems can help manage the exothermic nature of these reactions and minimize the risk of hazardous by-products.

Chemical Reactions Analysis

Types of Reactions

N-(5-Methylpyridin-2-yl)aziridine-1-carbothioamide undergoes various chemical reactions, including:

Nucleophilic Ring Opening: The aziridine ring can be opened by nucleophiles such as amines, alcohols, and thiols, leading to the formation of more complex structures.

Oxidation and Reduction: The compound can undergo oxidation to form sulfoxides or sulfones and reduction to yield amines or thiols.

Substitution Reactions: The pyridine ring can participate in electrophilic aromatic substitution, allowing for further functionalization.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, thiols

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Major Products Formed

Ring-Opened Products: Amines, alcohols, thiols

Oxidized Products: Sulfoxides, sulfones

Substituted Pyridines: Various functionalized pyridine derivatives

Scientific Research Applications

N-(5-Methylpyridin-2-yl)aziridine-1-carbothioamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex heterocycles and polyamines.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential use in drug development, particularly in targeting protein disulfide isomerases (PDIs) involved in cancer cell survival.

Industry: Utilized in the production of polymers and coatings with unique properties.

Mechanism of Action

The mechanism of action of N-(5-Methylpyridin-2-yl)aziridine-1-carbothioamide involves the nucleophilic ring opening of the aziridine ring, leading to the formation of reactive intermediates that can interact with various biological targets. The compound can inhibit PDIs by alkylating thiol groups, disrupting protein folding and leading to cell death . Additionally, the pyridine moiety can participate in hydrogen bonding and π-π interactions, enhancing its binding affinity to molecular targets.

Comparison with Similar Compounds

Similar Compounds

Aziridine-2-carboxylic acid derivatives: Known for their use as PDIA1 inhibitors and anticancer agents.

Pyridine carboxamide derivatives: Explored for their urease inhibitory activity and potential therapeutic applications.

Uniqueness

N-(5-Methylpyridin-2-yl)aziridine-1-carbothioamide is unique due to the combination of the aziridine ring, pyridine moiety, and carbothioamide group, which provides a versatile platform for chemical modifications and biological interactions. Its ability to undergo nucleophilic ring opening and participate in various chemical reactions makes it a valuable compound in synthetic chemistry and drug development.